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For Researchers, Scientists, and Drug Development Professionals

Abstract
cis-2-Bromocyclohexanol is a halogenated cyclic alcohol of significant interest in organic

synthesis. Its stereochemistry plays a crucial role in its reactivity and suitability as a precursor

for various complex molecules. This technical guide provides a comprehensive overview of the

chemical and physical properties of cis-2-Bromocyclohexanol, its structural characteristics,

and detailed experimental considerations for its synthesis and analysis. The information

presented is intended to support professionals in research, chemical development, and

pharmaceutical sciences.

Chemical and Physical Properties
cis-2-Bromocyclohexanol is a colorless to pale yellow liquid at room temperature.[1] Its

properties are largely defined by the presence of the hydroxyl and bromine functional groups

on adjacent carbons of the cyclohexane ring, with a specific cis stereochemical relationship.

The quantitative physical and chemical properties of cis-2-Bromocyclohexanol are

summarized in the table below.
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Property Value

Molecular Formula C₆H₁₁BrO

Molecular Weight 179.055 g/mol [2][3][4]

CAS Registry Number 16536-57-5[2][3][4]

Appearance Colorless to pale yellow liquid[1]

Density 1.519 g/cm³

Melting Point 301.6 - 302 K (28.5 - 28.9 °C)[5]

Boiling Point
225.5 °C at 760 mmHg; 323 K (50 °C) at 0.001

bar[5]

Flash Point 90.2 °C

Refractive Index 1.541

Vapor Pressure 0.0171 mmHg at 25°C

LogP (Octanol/Water) 1.68480

Topological Polar Surface Area 20.23 Å²

Chemical Structure and Stereochemistry
The defining feature of cis-2-Bromocyclohexanol is the spatial arrangement of the bromine

and hydroxyl substituents on the same side of the cyclohexane ring. This cis configuration

dictates the molecule's conformational preferences and reactivity. The cyclohexane ring

primarily adopts a chair conformation to minimize steric strain. In the cis isomer, one

substituent must be in an axial position while the other is in an equatorial position. This is in

contrast to the trans isomer, which can exist in a more stable diequatorial conformation.

Below is a two-dimensional representation of the chemical structure of cis-2-
Bromocyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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